Cas no 2229195-27-9 (2,2-dimethyl-3-(5-methylpyrazin-2-yl)propan-1-ol)

2,2-Dimethyl-3-(5-methylpyrazin-2-yl)propan-1-ol is a specialized organic compound featuring a pyrazine moiety linked to a tertiary alcohol structure. Its unique molecular architecture, combining a sterically hindered alcohol with a heteroaromatic ring, makes it a valuable intermediate in pharmaceutical and agrochemical synthesis. The compound's stability, conferred by the 2,2-dimethyl substitution, enhances its utility in reactions requiring controlled reactivity. The 5-methylpyrazine group contributes to its potential as a building block for bioactive molecules, particularly in the development of ligands or inhibitors. Its well-defined structure ensures consistent performance in synthetic applications, offering precise functionalization opportunities for advanced chemical research.
2,2-dimethyl-3-(5-methylpyrazin-2-yl)propan-1-ol structure
2229195-27-9 structure
Product Name:2,2-dimethyl-3-(5-methylpyrazin-2-yl)propan-1-ol
CAS No:2229195-27-9
MF:C10H16N2O
MW:180.246842384338
CID:6051040
PubChem ID:153649961
Update Time:2025-06-25

2,2-dimethyl-3-(5-methylpyrazin-2-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 2,2-dimethyl-3-(5-methylpyrazin-2-yl)propan-1-ol
    • EN300-1822124
    • 2229195-27-9
    • Inchi: 1S/C10H16N2O/c1-8-5-12-9(6-11-8)4-10(2,3)7-13/h5-6,13H,4,7H2,1-3H3
    • InChI Key: QFWWIWKCLCFQCR-UHFFFAOYSA-N
    • SMILES: OCC(C)(C)CC1C=NC(C)=CN=1

Computed Properties

  • Exact Mass: 180.126263138g/mol
  • Monoisotopic Mass: 180.126263138g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 159
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 46Ų

2,2-dimethyl-3-(5-methylpyrazin-2-yl)propan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1822124-0.05g
2,2-dimethyl-3-(5-methylpyrazin-2-yl)propan-1-ol
2229195-27-9
0.05g
$948.0 2023-09-19
Enamine
EN300-1822124-0.1g
2,2-dimethyl-3-(5-methylpyrazin-2-yl)propan-1-ol
2229195-27-9
0.1g
$993.0 2023-09-19
Enamine
EN300-1822124-0.25g
2,2-dimethyl-3-(5-methylpyrazin-2-yl)propan-1-ol
2229195-27-9
0.25g
$1038.0 2023-09-19
Enamine
EN300-1822124-0.5g
2,2-dimethyl-3-(5-methylpyrazin-2-yl)propan-1-ol
2229195-27-9
0.5g
$1084.0 2023-09-19
Enamine
EN300-1822124-1.0g
2,2-dimethyl-3-(5-methylpyrazin-2-yl)propan-1-ol
2229195-27-9
1g
$1142.0 2023-06-03
Enamine
EN300-1822124-2.5g
2,2-dimethyl-3-(5-methylpyrazin-2-yl)propan-1-ol
2229195-27-9
2.5g
$2211.0 2023-09-19
Enamine
EN300-1822124-5.0g
2,2-dimethyl-3-(5-methylpyrazin-2-yl)propan-1-ol
2229195-27-9
5g
$3313.0 2023-06-03
Enamine
EN300-1822124-10.0g
2,2-dimethyl-3-(5-methylpyrazin-2-yl)propan-1-ol
2229195-27-9
10g
$4914.0 2023-06-03
Enamine
EN300-1822124-1g
2,2-dimethyl-3-(5-methylpyrazin-2-yl)propan-1-ol
2229195-27-9
1g
$1129.0 2023-09-19
Enamine
EN300-1822124-5g
2,2-dimethyl-3-(5-methylpyrazin-2-yl)propan-1-ol
2229195-27-9
5g
$3273.0 2023-09-19

Additional information on 2,2-dimethyl-3-(5-methylpyrazin-2-yl)propan-1-ol

Introduction to 2,2-dimethyl-3-(5-methylpyrazin-2-yl)propan-1-ol (CAS No. 2229195-27-9)

2,2-dimethyl-3-(5-methylpyrazin-2-yl)propan-1-ol, identified by the Chemical Abstracts Service Number (CAS No.) 2229195-27-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the pyrazine derivatives class, characterized by a six-membered heterocyclic ring containing two nitrogen atoms. The presence of a methyl substituent at the 5-position of the pyrazine ring and an isopropyl group at the 3-position, along with a hydroxyl group at the 1-position, imparts unique structural and functional properties that make it a valuable intermediate in synthetic chemistry.

The structure of 2,2-dimethyl-3-(5-methylpyrazin-2-yl)propan-1-ol is meticulously designed to facilitate its role as a building block in the development of more complex molecules. The pyrazine core is known for its stability and versatility in forming hydrogen bonds, which is crucial for interactions with biological targets. The methylpyrazinyl side chain enhances solubility and reactivity, making it an attractive candidate for further functionalization. This compound’s hydroxyl functionality at the terminal position provides a reactive site for esterification, etherification, or other transformations that are common in drug discovery pipelines.

In recent years, there has been a surge in research focused on pyrazine derivatives due to their broad spectrum of biological activities. These compounds have been explored for their potential in treating various diseases, including neurological disorders, infectious diseases, and cancer. The synthetic accessibility of 2,2-dimethyl-3-(5-methylpyrazin-2-yl)propan-1-ol has made it a preferred choice for medicinal chemists seeking to develop novel therapeutic agents. Its ability to serve as a scaffold allows for the rapid screening of analogs with optimized pharmacokinetic properties.

One of the most compelling aspects of this compound is its role in bioconjugation chemistry. The hydroxyl group serves as an excellent anchor point for attaching biomolecules such as peptides, antibodies, or fluorescent dyes. This property is particularly valuable in diagnostic imaging and targeted drug delivery systems. Furthermore, the methylpyrazinyl moiety can be modified through cross-coupling reactions like Suzuki or Buchwald-Hartwig couplings, enabling the introduction of aryl or heteroaryl groups that can fine-tune biological activity.

The pharmacological potential of 2,2-dimethyl-3-(5-methylpyrazin-2-yl)propan-1-ol has been explored in several preclinical studies. Researchers have leveraged its structural features to develop molecules with inhibitory effects on enzymes such as kinases and phosphodiesterases. These enzymes are often implicated in disease pathways related to inflammation and cell proliferation. By modifying the substituents around the pyrazine ring, scientists have been able to generate compounds with enhanced selectivity and reduced off-target effects.

Recent advancements in computational chemistry have further accelerated the development of derivatives based on this core structure. Molecular modeling studies have identified key interactions between this compound and its biological targets, providing insights into how modifications can improve binding affinity. Additionally, high-throughput screening (HTS) techniques have been employed to rapidly assess the activity of libraries containing this scaffold. These efforts have led to the discovery of several promising lead compounds that are now undergoing further optimization.

The synthetic methodologies employed for preparing 2,2-dimethyl-3-(5-methylpyrazin-2-yl)propan-1-ol are also noteworthy. The synthesis typically involves multi-step reactions starting from commercially available precursors such as pyrazine derivatives and isopropyl halides. Techniques like nucleophilic substitution and condensation reactions are commonly used to construct the desired framework. Recent innovations in catalytic systems have improved yields and reduced reaction times, making large-scale production more feasible.

In conclusion, 2,2-dimethyl-3-(5-methylpyrazin-2-yl)propan-1-ol (CAS No. 2229195-27-9) represents a significant advancement in pharmaceutical chemistry due to its versatile structure and broad applicability. Its role as an intermediate in drug development continues to be refined through ongoing research efforts aimed at enhancing its biological activity and synthetic utility. As our understanding of molecular interactions deepens, this compound is poised to contribute to next-generation therapeutics that address unmet medical needs.

Recommended suppliers
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.